1-Nitro-3,3,4,4,4-pentafluoro-1-butene
Overview
Description
1-Nitro-3,3,4,4,4-pentafluoro-1-butene is a chemical compound with the molecular formula C4H2F5NO2. It is a nitro compound that contains a total of 13 bonds, including 11 non-H bonds, 3 multiple bonds, 2 rotatable bonds, 3 double bonds, and 1 nitro group .
Molecular Structure Analysis
The molecular structure of this compound includes 13 total bonds, 11 non-H bonds, 3 multiple bonds, 2 rotatable bonds, 3 double bonds, and 1 nitro group .Scientific Research Applications
Reaction with Heteroatom-Substituted Nucleophiles
1-Nitro-3,3,4,4,4-pentafluoro-1-butene, while not directly mentioned, can be related to the reactions of similar nitroalkenes with heteroatom-substituted nucleophiles. Studies on nitrodienes, such as 1,1,2,4,4-pentachloro-3-nitro-1,3-butadiene, have shown reactions with nitrogen- and sulfur-containing nucleophiles to produce highly functionalized derivatives. These reactions are typically selective and yield good to very good products, characterized by NMR, mass spectrometry, and FTIR spectroscopy. The structural peculiarities due to substitution patterns are further confirmed by X-ray single-crystal diffraction methods (Deniz & Ibiş, 2015).
Synthesis of Polyfunctionalized Bioactive Heterocycles
Polyhalogenated-2-nitro-1,3-butadienes, closely related to this compound, are significant precursors for synthesizing various polyfunctionalized bioactive heterocycles. Reactions with amino and thiol-containing nucleophiles lead to highly functionalized (E)-polyhalodiene-2-nitro-1,3-butadiene derivatives, with high selectivity and good to high yields. These compounds are characterized using NMR, MS, and FT-IR, with single-crystal X-ray structure analysis for specific compounds providing detailed insights (Deniz & Ibiş, 2013).
Electrophilic Additions to Conjugated Dienes
Electrogenerated nitronium ions have been used to perform nitroacetamidation on conjugated dienes, including buta-1,3-diene and isoprene. These reactions result in mixtures of 1,2- and 1,4-addition products, with structures confirmed by spectroscopic analysis. This method highlights the selectivity and regioselectivity achievable in electrophilic additions to dienes, potentially applicable to derivatives of this compound (Bloom, Fleischmann, & Mellor, 1986).
properties
IUPAC Name |
(E)-3,3,4,4,4-pentafluoro-1-nitrobut-1-ene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H2F5NO2/c5-3(6,4(7,8)9)1-2-10(11)12/h1-2H/b2-1+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JLFNUYOHWUNVMI-OWOJBTEDSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=C[N+](=O)[O-])C(C(F)(F)F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C(=C/[N+](=O)[O-])\C(C(F)(F)F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H2F5NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401263190 |
Source
|
| Record name | (1E)-3,3,4,4,4-Pentafluoro-1-nitro-1-butene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401263190 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
933994-02-6 |
Source
|
| Record name | (1E)-3,3,4,4,4-Pentafluoro-1-nitro-1-butene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=933994-02-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (1E)-3,3,4,4,4-Pentafluoro-1-nitro-1-butene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401263190 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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